Cas no 1207252-50-3 (2-Ethynylbenzamide)

• Product Name: 2-Ethynylbenzamide
• CAS No: 1207252-50-3
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 2621059
• PubChem ID: 55291326
• Update Time: 2025-11-01

2-Ethynylbenzamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3468799
• F94094
• AKOS006365575
• 1207252-50-3
• CS-0442264
• 2-Ethynylbenzamide

• Inchi： 1S/C9H7NO/c1-2-7-5-3-4-6-8(7)9(10)11/h1,3-6H,(H2,10,11)
• InChI Key： VECCBMBUQUFSPO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C#C)N

Computed Properties

• Exact Mass: 145.052763847Da
• Monoisotopic Mass: 145.052763847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-Ethynylbenzamide

Introduction to 2-Ethynylbenzamide (CAS No: 1207252-50-3)

2-Ethynylbenzamide, identified by its Chemical Abstracts Service (CAS) number 1207252-50-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the benzamide class, characterized by the presence of an amide functional group attached to a benzene ring. The introduction of an ethynyl group at the para position of the benzene ring introduces unique electronic and steric properties, making it a versatile scaffold for further chemical modifications and biological applications.

The structural motif of 2-Ethynylbenzamide has been explored for its potential in various biochemical pathways, particularly in the development of novel therapeutic agents. The ethynyl group, also known as an acetylenic group, is known for its ability to participate in diverse chemical reactions such as Sonogashira coupling, which allows for the formation of carbon-carbon bonds under mild conditions. This reactivity makes 2-Ethynylbenzamide a valuable intermediate in synthetic organic chemistry, enabling the construction of more complex molecules with tailored biological activities.

In recent years, there has been a surge in research focused on harnessing the properties of benzamide derivatives for medicinal applications. Benzamides are well-documented for their role as pharmacophores in several drug classes, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. The incorporation of an ethynyl substituent into the benzamide core may enhance binding affinity to target proteins or modulate metabolic stability, thereby improving drug efficacy and pharmacokinetics.

One of the most compelling aspects of 2-Ethynylbenzamide is its potential as a precursor in the synthesis of bioactive molecules. For instance, researchers have investigated its utility in generating small-molecule inhibitors targeting enzymes involved in cancer progression. The ethynyl group provides a handle for further functionalization, allowing chemists to introduce additional pharmacophoric elements or link different molecular fragments together. This flexibility has led to the development of novel compounds with promising preclinical results.

The chemical properties of 2-Ethynylbenzamide also make it suitable for applications in material science and nanotechnology. The ability to conjugate this compound with other functional materials has opened up possibilities for designing smart polymers, liquid crystals, and even organic semiconductors. These advancements underscore the broad utility of 2-Ethynylbenzamide beyond traditional pharmaceutical applications.

Recent studies have highlighted the role of 2-Ethynylbenzamide in modulating inflammatory pathways. Researchers have observed that derivatives of this compound exhibit anti-inflammatory effects by interacting with specific signaling cascades involved in immune responses. This finding aligns with the growing interest in developing targeted therapies that minimize side effects associated with conventional anti-inflammatory drugs. The structural diversity offered by 2-Ethynylbenzamide allows for fine-tuning its biological profile, making it a promising candidate for further investigation.

In addition to its pharmacological potential, 2-Ethynylbenzamide has been explored for its role in chemical biology as a tool compound. Its unique reactivity enables researchers to probe enzyme mechanisms and study protein-ligand interactions using biochemical assays. Such studies contribute to our fundamental understanding of cellular processes and may uncover new therapeutic targets.

The synthesis of 2-Ethynylbenzamide typically involves the reaction between ethynylation agents and appropriately substituted benzoic acid derivatives under controlled conditions. Advances in synthetic methodologies have improved the efficiency and scalability of these reactions, making 2-Ethynylbenzamide more accessible for industrial applications. The development of greener synthetic routes further enhances its appeal as a building block for sustainable chemistry.

The future prospects of 2-Ethynylbenzamide are vast, with ongoing research focusing on expanding its applications across multiple disciplines. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield innovative derivatives with enhanced therapeutic potential. As our understanding of molecular interactions deepens, compounds like 2-Ethynylbenzamide will continue to play a pivotal role in advancing scientific knowledge and developing next-generation therapeutics.